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Compound of Interest

Thiazol-2-ylmethanamine
Compound Name:

hydrochloride
CAS No.: 850852-85-6
Cat. No.: B1390869

Get Quote

\ J

This guide provides an in-depth analysis of the spectroscopic data for Thiazol-2-
ylmethanamine hydrochloride (CAS: 850852-85-6). As a crucial building block in medicinal
chemistry and drug development, a thorough understanding of its structural and electronic
properties through spectroscopic analysis is paramount for researchers and scientists. This
document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, grounded in fundamental principles and supported by
data from analogous structures.

Molecular Structure and its Spectroscopic
Implications

Thiazol-2-ylmethanamine hydrochloride is a salt, where the primary amine of the thiazole-2-
ylmethanamine free base is protonated by hydrochloric acid. This protonation significantly
influences the electronic environment of the molecule and, consequently, its spectroscopic
signatures.
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Molecular Structure of Thiazol-2-ylmethanamine Hydrochloride

Caption: Chemical structure of Thiazol-2-ylmethanamine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
a molecule. For Thiazol-2-ylmethanamine hydrochloride, the analysis of both 1H and 3C
NMR spectra provides unambiguous structural confirmation. While experimental spectra for this
specific salt are not readily available in the public domain, we can predict the chemical shifts
and coupling patterns based on the analysis of similar thiazole derivatives.[1][2] A*H NMR
spectrum for a compound with CAS number 53332-78-8, listed as 2-aminomethylthiazole
hydrochloride, is noted to be available on ChemicalBook, which may serve as a useful
reference.[3]

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a solid sample like Thiazol-2-
ylmethanamine hydrochloride is as follows:

o Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent
(e.g., DMSO-ds or D20) to a volume of approximately 0.6-0.7 mL in a standard 5 mm NMR
tube. The choice of solvent is critical for solubility and to avoid exchange of the amine
protons.

 Instrumentation: Utilize a high-resolution NMR spectrometer, for instance, a Bruker Avance
400 MHz or higher.

e 1H NMR Acquisition:
o Acquire a one-dimensional *H NMR spectrum using a standard pulse program.

o Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds,
and an acquisition time of 2-3 seconds.

o Accumulate a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise
ratio.
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e 13C NMR Acquisition:
o Acquire a one-dimensional proton-decoupled 3C NMR spectrum.

o Alarger number of scans will be necessary compared to *H NMR due to the lower natural
abundance of the 13C isotope.

Predicted *H NMR Spectral Data (in DMSO-de)

The protonation of the amine group will cause a significant downfield shift of the adjacent
methylene protons. The thiazole ring protons are expected in the aromatic region.

Predicted Coupling

Proton . . L .
_ Chemical Shift Multiplicity Constant (J, Integration

Assignment

(6, ppm) Hz)
Thiazole H-5 ~80-8.2 Doublet ~34 1H
Thiazole H-4 ~7.8-8.0 Doublet ~ 34 1H
Methylene (- )

~45-48 Singlet (broad) - 2H
CHz2-)
Ammonium (- .

~85-95 Broad Singlet - 3H

N*Hs)

Causality Behind Predictions:

e Thiazole Protons: The protons on the thiazole ring are in an electron-deficient aromatic
system, hence they resonate at a downfield chemical shift.[1] The coupling between H-4 and
H-5 is a characteristic feature.

o Methylene Protons: The electron-withdrawing effect of the protonated amino group (-N*Hs)
deshields the adjacent methylene protons, causing them to appear at a significantly
downfield position compared to the free base.

o Ammonium Protons: The protons on the nitrogen are acidic and will typically appear as a
broad singlet. Their chemical shift can be highly dependent on concentration and the
presence of any water in the solvent.
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Predicted **C NMR Spectral Data (in DMSO-de)

The 13C NMR spectrum will show four distinct signals corresponding to the four carbon atoms in
the molecule.

Carbon Assignment Predicted Chemical Shift (8, ppm)
Thiazole C-2 ~168 - 172

Thiazole C-4 ~ 142 - 145

Thiazole C-5 ~125-128

Methylene (-CHz-) ~40-45

Causality Behind Predictions:

e Thiazole Carbons: The carbon atom C-2, situated between two heteroatoms (N and S), is the
most deshielded and will appear at the lowest field.[1] The other ring carbons, C-4 and C-5,
will resonate at positions typical for aromatic heterocyclic carbons.

» Methylene Carbon: The methylene carbon, being adjacent to the electron-withdrawing
ammonium group, will be shifted downfield compared to a typical aliphatic carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule. The IR spectrum of Thiazol-2-ylmethanamine hydrochloride will exhibit
characteristic absorption bands for the N-H bonds of the ammonium group, C-H bonds, C=N
and C=C bonds of the thiazole ring, and the C-N bond.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: The spectrum can be obtained using a solid sample. A common method
is the KBr pellet technique, where a small amount of the sample is finely ground with dry
potassium bromide and pressed into a thin, transparent disk. Alternatively, Attenuated Total
Reflectance (ATR) can be used with the neat solid.
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e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the
spectrum.

o Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm~1. A
background spectrum of the KBr pellet or the empty ATR crystal is recorded first and
subtracted from the sample spectrum.

Predicted IR Spectral Data

Predicted Frequency Range

Vibrational Mode Intensity

(cm™)
N*-H Stretching (Ammonium) 3200 - 2800 Strong, Broad
Aromatic C-H Stretching 3100 - 3000 Medium
Aliphatic C-H Stretching 2950 - 2850 Medium
C=N Stretching (Thiazole) 1650 - 1580 Medium to Strong
C=C Stretching (Thiazole) 1550 - 1450 Medium to Strong
N-H Bending (Ammonium) 1600 - 1500 Medium
C-N Stretching 1250 - 1020 Medium

Interpretation of Key Bands:

e The most prominent feature will be the broad and strong absorption in the 3200-2800 cm~1
region, which is characteristic of the N+-H stretching vibrations of a primary ammonium salt.

e The absorptions corresponding to the C=N and C=C stretching vibrations of the thiazole ring
are expected in the 1650-1450 cm~1 region.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule
and its fragments, which helps in determining the molecular weight and elucidating the
structure. For Thiazol-2-ylmethanamine hydrochloride, an electrospray ionization (ESI)
source is typically used, which is a soft ionization technique suitable for polar and ionic
compounds.
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Experimental Protocol: Mass Spectrometry

o Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent, such as
methanol or acetonitrile, often with a small amount of formic acid to aid ionization.

e Instrumentation: A mass spectrometer equipped with an ESI source is used.

o Data Acquisition: The sample solution is introduced into the ESI source, where it is ionized.
The ions are then separated based on their m/z ratio and detected. The spectrum is typically
acquired in positive ion mode.

Predicted Mass Spectrum (ESI+)

Under positive ion ESI, the molecule will be detected as the protonated free base, [M+H]*,
where M is the free base (Thiazol-2-ylmethanamine). The hydrochloride salt will dissociate in

solution.

e Molecular lon: The molecular weight of the free base (C4HsN2S) is 114.17 g/mol . Therefore,
the base peak is expected to be the [M+H]* ion at m/z = 115.03.

o Key Fragmentation Pathways: Fragmentation of the molecular ion can provide further
structural information.

Proposed Fragmentation Pathway in ESI-MS

[CaHsS]
m/z = 85
- NH}
[CaH7N2S]+
m/z =115
- CHaNHI
[CsH2NS]*
m/z = 84

Click to download full resolution via product page

Caption: Proposed key fragmentations of the [M+H]* ion of Thiazol-2-ylmethanamine.
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Conclusion

The spectroscopic characterization of Thiazol-2-ylmethanamine hydrochloride provides a
comprehensive structural fingerprint of this important chemical entity. The predicted NMR, IR,
and MS data, based on established principles and data from related compounds, offer a robust
framework for its identification and quality control. This guide serves as a valuable resource for
researchers, enabling them to confidently utilize this compound in their synthetic and drug
discovery endeavors. It is recommended that experimental data be acquired for definitive
confirmation and to build upon the foundational understanding presented herein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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